Cas no 2109-12-8 (Phenol,2,4,6-triiodo-3-methyl-)

• Product Name: Phenol,2,4,6-triiodo-3-methyl-
• CAS No: 2109-12-8
• MF: C₇H₅I₃O
• MW: 485.827419042587
• CID: 290783
• PubChem ID: 75021
• Update Time: 2025-04-19

Phenol,2,4,6-triiodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-triiodo-3-methyl-
• 2,4,6-triiodo-3-methylphenol
• 2,4,6-Triiodo-m-cresol
• m-Cresol, 2,4,6-triiodo-
• EINECS 218-294-6
• NS00044844
• DTXSID80175321
• 2109-12-8
• SCHEMBL7929422
• Phenol, 2,4,6-triiodo-3-methyl-
• K5AKR6ZJ97

• Inchi： 1S/C7H5I3O/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
• InChI Key： IJHNNLYYEMRGLR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1C)I)I)O

Computed Properties

• Exact Mass: 485.74605
• Monoisotopic Mass: 485.747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.9

Experimental Properties

• Density: 2.851
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.783
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols